Cas no 1643563-49-8 (5-Bromo-(4-ethyl-2-diethylamino-d15)-thiazole)
1643563-49-8 structure
Product Name:5-Bromo-(4-ethyl-2-diethylamino-d15)-thiazole
CAS No:1643563-49-8
MF:C9H15BrN2S
MW:278.29022526741
CID:6810879
PubChem ID:133554001
Update Time:2025-03-06
5-Bromo-(4-ethyl-2-diethylamino-d15)-thiazole Chemical and Physical Properties
Names and Identifiers
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- 5-Bromo-(4-ethyl-2-diethylamino-d15)-thiazole
- 1643563-49-8
- CS-20018
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- Inchi: 1S/C9H15BrN2S/c1-4-7-8(10)13-9(11-7)12(5-2)6-3/h4-6H2,1-3H3/i1D3,2D3,3D3,4D2,5D2,6D2
- InChI Key: WELQXJFQWKZQIX-NLBPYYKNSA-N
- SMILES: BrC1=C(C([2H])([2H])C([2H])([2H])[2H])N=C(N(C([2H])([2H])C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])[2H])S1
Computed Properties
- Exact Mass: 277.10808Da
- Monoisotopic Mass: 277.10808Da
- Isotope Atom Count: 15
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 44.4Ų
5-Bromo-(4-ethyl-2-diethylamino-d15)-thiazole Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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